Cas no 2060030-12-6 (8-methoxy-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 8-methoxy-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2060030-12-6
• MF: C₁₂H₁₁F₃O₄
• MW: 276.208554506302
• MDL: MFCD30487786
• CID: 5222154
• PubChem ID: 137702666
• Update Time: 2025-10-28

8-methoxy-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 3,4-dihydro-8-methoxy-2-(trifluoromethyl)-
• 8-methoxy-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

• MDL： MFCD30487786
• Inchi： 1S/C12H11F3O4/c1-18-8-4-2-3-6-5-7(11(16)17)10(12(13,14)15)19-9(6)8/h2-4,7,10H,5H2,1H3,(H,16,17)
• InChI Key： CCACJLKCWWIJFH-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=C(OC)C=CC=C2CC1C(O)=O

Additional information on 8-methoxy-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

8-Methoxy-2-(Trifluoromethyl)-3,4-Dihydro-2H-1-Benzopyran-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2060030-12-6, commonly referred to as 8-methoxy-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and potential therapeutic applications. The benzopyran framework serves as a versatile scaffold for the development of various bioactive molecules, and the presence of substituents such as methoxy and trifluoromethyl groups further enhances its chemical and pharmacological properties.

Recent studies have highlighted the importance of 8-methoxy-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid in drug discovery efforts. Researchers have focused on its potential as a lead compound for the development of novel therapeutics targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The carboxylic acid group in its structure plays a crucial role in its ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for further exploration.

The synthesis of this compound involves a series of intricate organic reactions, including Friedel-Crafts alkylation, oxidation, and cyclization steps. The incorporation of the trifluoromethyl group is particularly significant, as it contributes to the molecule's lipophilicity and stability. This substituent also enhances the compound's ability to penetrate cellular membranes, which is essential for its pharmacokinetic properties.

One of the most notable advancements in the study of 8-methoxy-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is its demonstrated anti-inflammatory activity. Preclinical studies have shown that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could serve as a novel therapeutic agent for conditions like arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential anticancer activity. Experimental data indicate that it induces apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. The methoxy group in its structure is believed to play a critical role in these effects by influencing the compound's interactions with cellular proteins.

The pharmacokinetic profile of 8-methoxy-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has also been extensively studied. Studies in animal models have revealed that it has favorable absorption and bioavailability characteristics, which are essential for its potential use as an oral medication. Furthermore, its metabolic stability has been evaluated, providing valuable insights into its suitability for long-term therapeutic applications.

Another area of interest lies in the exploration of this compound's neuroprotective effects. Recent research has demonstrated that it exhibits neuroprotective activity in models of Alzheimer's disease by reducing amyloid-beta aggregation and mitigating oxidative stress. The benzopyran core is thought to contribute significantly to these effects due to its ability to interact with amyloid-beta peptides.

Despite these promising findings, further research is required to fully elucidate the mechanisms underlying the biological activities of 8-methoxy-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid. Collaborative efforts between medicinal chemists and biologists are essential to optimize its pharmacokinetic properties and minimize potential off-target effects.

In conclusion, 8-methoxy-2-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid represents a valuable lead compound with diverse therapeutic applications. Its unique structural features and promising biological activities make it an attractive target for further investigation in drug discovery programs. As research continues to unfold, this compound holds great potential for advancing our understanding of complex biological systems and developing innovative treatments for various diseases.